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Compound of Interest

Compound Name: 1-(Cyanoacetyl)piperidine

Cat. No.: B085081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 1-
(Cyanoacetyl)piperidine (CAS No: 15029-30-8), a compound utilized in chemical synthesis.

Due to its potential hazards, strict adherence to the following protocols is essential to ensure

the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties
1-(Cyanoacetyl)piperidine, with the molecular formula C₈H₁₂N₂O, is a piperidine derivative.[1]

[2] Its structural and physical properties are summarized below.
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Property Value Source

Molecular Weight 152.19 g/mol [1]

IUPAC Name
3-oxo-3-piperidin-1-

ylpropanenitrile
[1]

Synonyms
N-(2-Cyanoacetyl)piperidine,

1-Cyanoacetylpiperidine
[2][3]

Appearance White powder [4]

Melting Point/Range 9 °F / -13 °C (for Piperidine) [5]

Boiling Point/Range 223 °F / 106 °C (for Piperidine) [5]

Density
0.862 g/cm³ (at 68 °F / 20 °C

for Piperidine)
[5]

Hazard Identification and Classification
1-(Cyanoacetyl)piperidine is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following hazard

statements based on available data.[1]

Hazard Class
GHS Hazard
Statement

Pictogram Signal Word

Acute Toxicity, Oral
H302: Harmful if

swallowed
Warning

Acute Toxicity, Dermal
H312: Harmful in

contact with skin
Warning

Skin

Corrosion/Irritation

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Eye Irritation

H319: Causes serious

eye irritation
Warning

Acute Toxicity,

Inhalation

H332: Harmful if

inhaled
Warning
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Hazard Relationship Diagram

1-(Cyanoacetyl)piperidine

Routes of Exposure

Health Effects

1-(Cyanoacetyl)piperidine

Ingestion
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Eye
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Harmful if Inhaled

Harmful in Contact with Skin

Causes Skin Irritation

Causes Serious Eye Irritation

Click to download full resolution via product page

Caption: Relationship between exposure routes and health hazards.

Toxicology Data
The following toxicological data has been reported for 1-(Cyanoacetyl)piperidine or related

compounds. It is important to note that this information may not be exhaustive.
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Test Species Route Value
Exposure
Time

Source

LD50 Rabbit Dermal 276 mg/kg - [6]

LC50 Mouse Inhalation 6,000 mg/m³ 2h [6]

Skin Irritation Rabbit Dermal
Severe skin

irritation
24h [6]

Eye Irritation Rabbit Ocular
Severe eye

irritation
24h [6]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Due to the hazardous nature of 1-(Cyanoacetyl)piperidine, a stringent set of protocols for

handling and personal protection must be followed.

Engineering Controls
Ventilation: All work with 1-(Cyanoacetyl)piperidine should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[7][8] Local exhaust ventilation

should be used to control airborne concentrations.

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[9]

Personal Protective Equipment (PPE)
A comprehensive suite of PPE is mandatory for all personnel handling this compound.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Must be worn at all times. A

face shield provides additional

protection against splashes.[7]

[8][10]

Skin Protection Disposable Nitrile Gloves

Double-gloving is

recommended. Change gloves

frequently and immediately if

contaminated.[11]

Lab Coat or Gown

A disposable, long-sleeved

gown that closes in the back is

required.[11]

Shoe Covers

Disposable shoe covers

should be worn to prevent

tracking of contaminants.[12]

Respiratory Protection N95 Respirator or Higher

A properly fit-tested N95

respirator is the minimum

requirement.[7][11] For large-

scale operations or in case of

ventilation failure, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator should be used.[8]

Safe Handling Workflow
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Start

Preparation:
- Verify fume hood function

- Assemble all necessary materials
- Don appropriate PPE

1. Assess Risks

Weighing and Transfer:
- Conduct within fume hood

- Use spark-proof tools
- Minimize dust generation

2. Proceed with Caution

Reaction Setup:
- Keep reaction vessel closed
- Maintain constant ventilation

3. Execute Experiment

Cleanup and Decontamination:
- Decontaminate all surfaces

- Dispose of waste in labeled containers

4. Post-Experiment

Doffing PPE:
- Remove PPE in designated area
- Follow proper doffing procedure

5. Final Steps

End

6. Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-(Cyanoacetyl)piperidine.
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First Aid Measures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician

immediately.[6][8]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove all contaminated clothing. Seek

immediate medical attention.[6][7]

Eye Contact

Rinse cautiously with water for at least 15

minutes, including under the eyelids. Remove

contact lenses if present and easy to do.

Continue rinsing and call a physician

immediately.[6][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor immediately.[6][8]

First Aid Decision Tree
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Exposure Occurs

Identify Route of Exposure

Inhalation

Inhalation

Skin Contact

Skin

Eye Contact

Eye

Ingestion

Ingestion

Move to fresh air.
Administer artificial respiration if needed.

Remove contaminated clothing.
Wash with soap and water.

Rinse with water for 15 mins.
Remove contact lenses.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision tree for first aid procedures following exposure.

Storage and Disposal
Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][7] Store

away from incompatible materials such as acids and strong oxidizing agents.[8] Containers

that have been opened must be carefully resealed and kept upright to prevent leakage.[6]
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Disposal: Dispose of this material and its container as hazardous waste.[6] Contact a

licensed professional waste disposal service.[6] Do not allow the product to enter drains.[6]

All local, state, and federal environmental regulations must be observed.[6]

Fire-Fighting Measures
Extinguishing Media: Use "alcohol" foam, carbon dioxide, or dry chemical for small fires. For

large fires, use water spray, fog, or foam.[6] Do not use a water jet.[6]

Hazardous Decomposition Products: Thermal decomposition may produce oxides of carbon

(CO, CO₂) and nitrogen (NO, NO₂).[6][8]

Special Procedures: Firefighters should wear positive pressure self-contained breathing

apparatus (SCBA) and full turnout gear.[6] Use water spray to cool unopened containers.[6]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

respiratory protection, splash goggles, a full suit, boots, and gloves.[6] Ensure adequate

ventilation and remove all sources of ignition.[6]

Containment and Cleanup: Prevent further leakage or spillage if safe to do so. Contain the

spill with inert absorbent material (e.g., sand, earth, vermiculite).[4] Collect the absorbed

material into a suitable container for disposal.[4] Do not let the product enter drains.[6]

This guide is intended to provide a comprehensive overview of the safety and handling

precautions for 1-(Cyanoacetyl)piperidine. It is not a substitute for a thorough risk

assessment and adherence to all applicable institutional and regulatory guidelines. Always

consult the most recent Safety Data Sheet (SDS) before working with this or any other

hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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